Cas no 19217-56-2 (3-Phenylcycloheptan-1-ol)

• Product Name: 3-Phenylcycloheptan-1-ol
• CAS No: 19217-56-2
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 5044452
• PubChem ID: 64513241
• Update Time: 2025-07-18

3-Phenylcycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-phenylcycloheptan-1-ol
• Z1557400134
• 3-Phenylcycloheptan-1-ol

• Inchi： 1S/C13H18O/c14-13-9-5-4-8-12(10-13)11-6-2-1-3-7-11/h1-3,6-7,12-14H,4-5,8-10H2
• InChI Key： PWEFIUJVBSBVHN-UHFFFAOYSA-N
• SMILES： OC1CCCCC(C2C=CC=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2

Additional information on 3-Phenylcycloheptan-1-ol

Introduction to 3-Phenylcycloheptan-1-ol (CAS No. 19217-56-2)

3-Phenylcycloheptan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 19217-56-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its cycloheptane ring substituted with a phenyl group and a hydroxyl functional group at the 1-position, has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The compound's intricate stereochemistry and electronic properties make it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 3-Phenylcycloheptan-1-ol combines the rigidity of the cycloheptane ring with the aromaticity of the phenyl group, creating a system that is both chemically diverse and biologically relevant. The presence of the hydroxyl group at the 1-position introduces polarity and potential hydrogen bonding capabilities, which are crucial for interactions with biological targets. These features have positioned this compound as a promising candidate for further exploration in drug discovery and material science.

In recent years, there has been a growing interest in cycloalkylated aromatic compounds due to their demonstrated pharmacological properties. 3-Phenylcycloheptan-1-ol is no exception, with studies suggesting its potential in modulating various biological pathways. For instance, preliminary investigations have indicated that derivatives of this compound may exhibit anti-inflammatory and analgesic effects, making them attractive for therapeutic applications. The cycloheptane ring provides a stable backbone, while the phenyl group can be modified to enhance binding affinity to specific receptors or enzymes.

The synthesis of 3-Phenylcycloheptan-1-ol involves multi-step organic transformations, typically starting from readily available precursors such as cycloheptene or benzene derivatives. Advanced synthetic methodologies, including cross-coupling reactions and catalytic hydrogenation, are often employed to construct the desired framework efficiently. The hydroxyl group can be introduced through oxidation or reduction reactions, depending on the synthetic route chosen. These synthetic strategies highlight the compound's versatility and accessibility for further functionalization.

One of the most compelling aspects of 3-Phenylcycloheptan-1-ol is its potential as a building block for more complex molecules. By appending different functional groups or heterocyclic structures to its core, researchers can generate libraries of derivatives with tailored properties. This approach is particularly valuable in high-throughput screening programs aimed at identifying lead compounds for drug development. The compound's compatibility with various chemical modifications makes it an indispensable tool in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced the study of 3-Phenylcycloheptan-1-ol. Molecular modeling techniques allow researchers to predict the compound's behavior in biological systems with high accuracy. These simulations can guide experimental design by identifying optimal conformations and interaction points with potential targets. Additionally, virtual screening methods enable the rapid evaluation of large datasets, accelerating the discovery process significantly.

The pharmacological profile of 3-Phenylcycloheptan-1-ol is still under active investigation, but initial findings are promising. Studies have suggested that this compound may interact with receptors involved in pain perception and inflammation, potentially offering therapeutic benefits similar to nonsteroidal anti-inflammatory drugs (NSAIDs). However, further research is needed to fully elucidate its mechanism of action and assess its safety profile. Preclinical studies are essential to determine whether this compound can transition from laboratory research to clinical application.

In addition to its pharmaceutical potential, 3-Phenylcycloheptan-1-ol has shown promise in material science applications. Its unique structural features make it suitable for use as an intermediate in polymer synthesis or as a component in specialty coatings. The compound's ability to impart specific properties to materials underscores its versatility beyond traditional pharmaceutical uses.

The future of 3-Phenylcycloheptan-1-ol research lies in interdisciplinary collaboration between organic chemists, pharmacologists, and materials scientists. By combining experimental techniques with computational methods, researchers can accelerate the discovery and development of new applications for this compound. The growing body of evidence supporting its utility suggests that 3-Phenylcycloheptan-1-ol will remain a cornerstone in both academic research and industrial innovation.